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Compound of Interest

Benzyl 5-amino-5-methyl-3-
Compound Name:
oxoazepane-1-carboxylate

Cat. No.: B11843037

Get Quote

Executive Summary & Core Identity

Cbz-protected amino azepanones are seven-membered heterocyclic scaffolds widely utilized in

medicinal chemistry as conformationally constrained peptidomimetics and protease inhibitors.
The core structure typically consists of an azepane (homopiperidine) ring containing a ketone
or lactam functionality, with an exocyclic amino group protected by a carboxybenzyl (Cbz/Z)
moiety.

e Primary Scaffold: (3S)-3-(benzyloxycarbonylamino)azepan-2-one (Amino-Caprolactam).
o Key Utility:
-turn mimetic, serine/cysteine protease inhibitor precursor.

¢ Chemical ldentity:
o Formula:

(for the lactam core).
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o Molecular Weight: ~262.3 g/mol .
o Stereochemistry: Typically derived from L-Lysine (

-configuration) or D-Lysine.

Structural & Conformational Analysis

The seven-membered ring of azepanone is inherently flexible, existing in a dynamic equilibrium
between chair, twist-chair, boat, and twist-boat conformations.[1] However, the introduction of
the lactam bond (in azepan-2-one) and the bulky Cbz-amino substituent at the C3 position
imposes significant conformational constraints.

The "Freidinger" Effect in 7-Membered Rings

Similar to the well-known Freidinger lactams (5- and 6-membered rings), the 3-aminoazepan-2-
one scaffold restricts the

(psi) and
(phi) torsion angles of the peptide backbone.

o Constraint Mechanism: The lactam ring locks the

angle, while the steric bulk of the Cbz group restricts rotation around the
bond (
).

o Result: The molecule preferentially adopts a conformation that mimics the
and
residues of a Type II

-turn. This makes it an ideal scaffold for disrupting protein-protein interactions or stabilizing
bioactive peptide conformations.

Visualization of Conformational Dynamics
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The following diagram illustrates the relationship between the flexible azepane ring and the
constrained lactam scaffold used in drug design.
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Caption: Logical flow of conformational restriction in Cbz-amino azepanones transforming a
flexible ring into a rigid peptidomimetic.

Synthetic Pathways

The synthesis of Cbz-protected amino azepanones generally follows two distinct logical
branches: Cyclization of Linear Precursors (from Lysine) or Ring Expansion/Closing (from
Cyclohexanones or Dienes).

Method A: Cyclization of L-Lysine (The "Chiral Pool"
Route)

This is the most direct and scalable method for the unsubstituted lactam scaffold, preserving
the stereochemistry of the starting amino acid.

Mechanism:
e Selective Protection: The

-amine of L-Lysine is protected with Cbz-ClI (copper chelation can be used to mask the
-amine selectively if starting from free lysine, but typically
-Boc-L-Lysine is used, then Cbz protected, then Boc cleaved).

¢ Activation: The carboxylic acid is activated (e.g., active ester).
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e Cyclization: The
-amine attacks the activated carbonyl to close the ring.

Method B: Ring-Closing Metathesis (RCM) (The
"Versatile" Route)

Used when substituents are required on the ring (e.g., C4 or C5 alkylation).
e Precursor: An allylglycine derivative coupled to an allyl amine.
o Catalyst: Grubbs Il or Hoveyda-Grubbs II.

» Advantage: Allows for the introduction of unsaturation (alkenes) within the ring, which can be
further functionalized.

Method C: Schmidt/Beckmann Rearrangement (The
"Ring Expansion" Route)

Traditionally used for caprolactam, this route involves treating a substituted cyclohexanone with
hydrazoic acid (

) or hydroxylamine.

 Limitation: The harsh acidic conditions (Schmidt) often degrade the Cbz group or cause
racemization at the

-carbon. This method is less preferred for chiral Cbz-amino derivatives.

Synthesis Decision Logic
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Target: Cbz-Amino Azepanone

Is the ring substituted
(at C4/C5/C6)?

Complex Analog

No (Unsubstituted Core) Yes (Functionalized Ring)

Route A: Lysine Cyclization Route C: Enzymatic Cascade Route B: Ring-Closing Metathesis
(Preserves Chirality) (Galactose Oxidase/IRED) (Grubbs Cat.)
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Caption: Decision tree for selecting the optimal synthetic pathway based on target structural
complexity.

Detailed Experimental Protocol

Protocol: Synthesis of (3S)-3-(Benzyloxycarbonylamino)azepan-2-one via Cyclization Note:
This protocol assumes starting from

-Boc-L-Lysine-OMe.
Reagents:
e -Chz-
-Boc-L-Lysine (Commercially available or prepared)

« Trifluoroacetic acid (TFA)[2]
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e |Isobutyl chloroformate (IBCF)
e N-Methylmorpholine (NMM)
e Dichloromethane (DCM) / Tetrahydrofuran (THF)[3]
Step-by-Step Methodology:
» Boc Deprotection (Unmasking the Nucleophile):
o Dissolve
-Chz-
-Boc-L-Lysine (10 mmol) in DCM (20 mL).
o Add TFA (10 mL) dropwise at 0°C. Stir for 2 hours at room temperature.
o Concentrate in vacuo to remove TFA. The residue is the TFA salt of
-Chz-L-Lysine.
o Checkpoint: Verify disappearance of Boc signal via TLC or NMR.

e Activation & Cyclization (Intramolecular Amidation):

[¢]

Dissolve the crude salt in anhydrous THF (100 mL) under Nitrogen.

[¢]

Cool to -15°C. Add NMM (2.2 eq) to neutralize the salt and regenerate the free amine.

[e]

Add Isobutyl chloroformate (1.1 eq) to form the mixed anhydride. Stir for 15 mins.

o

Crucial Step: The reaction is diluted (High Dilution Principle) to favor intramolecular
cyclization over intermolecular polymerization.

o

Allow the mixture to warm to room temperature and stir overnight (12-16 h).

o Work-up & Purification:

o Evaporate THF. Dissolve residue in EtOAc.
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o Wash with 1N HCI (remove unreacted amine), Sat.

(remove unreacted acid), and Brine.

o Dry over

and concentrate.

o Recrystallization: The product often crystallizes from EtOAc/Hexanes as a white solid.

Yield: Typically 60-75%. Characterization:

e 1H NMR (

):

7.35 (m, 5H, Ar-H), 5.9 (br s, 1H, Lactam NH), 5.1 (s, 2H,

), 4.3 (m, 1H,

-CH).

o Physical State: White crystalline solid.

Reactivity & Deprotection Logic

The Cbz group provides robust protection that is orthogonal to Boc and Fmoc, allowing for

selective functionalization of the azepanone ring.

Reaction Type Reagents Outcome Mechanism
Free Amine (

Cbz Deprotection . Pd/C (MeOH) ) Hydrogenolysis
Free Amine (

Cbz Deprotection

HBr / Acetic Acid

)

Acidolysis (Harsh)

Lactam Alkylation

LIHMDS, Alkyl Halide

N-Alkyl Lactam

Enolate Alkylation

Ring Opening

6N HCI, Reflux

Lysine Derivative

Amide Hydrolysis
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Orthogonality in Peptide Synthesis

In solid-phase peptide synthesis (SPPS), the Cbz-amino azepanone is often used as a
"capping” unit or an internal constraint.

 Stability: Stable to TFA (Boc removal conditions) and Piperidine (Fmoc removal conditions).

 Removal: Removed only at the final stage via Hydrogenolysis, preserving the peptide side
chains (if they are not benzyl-protected).

Applications in Drug Discovery[4][5][6][7]
Protease Inhibitors (Cathepsin K)

Azepan-3-ones (ketones) are potent inhibitors of cysteine proteases like Cathepsin K
(osteoporosis target). The Cbz-amino group mimics the P2/P3 residues of the natural
substrate, positioning the ketone warhead to form a reversible covalent bond with the active
site cysteine.

Peptidomimetics (Turn Inducers)

The lactam ring constrains the backbone dihedral angles, forcing the peptide into a turn
conformation.

o Application: Design of inhibitors for protein-protein interactions (e.g., p53-MDM2, HIV
Protease).

» Advantage: Improved metabolic stability (proteolytic resistance) compared to linear peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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